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Compound of Interest

Compound Name: N-pyridazin-4-ylnitramide

Cat. No.: B15196470 Get Quote

Application Notes and Protocols for N-pyridazin-
4-ylnitramide
Disclaimer: No specific handling, storage, or safety data for N-pyridazin-4-ylnitramide was

found in publicly available literature or safety data sheets. The following protocols and data are

based on general principles for handling novel, potentially energetic, and biologically active

heterocyclic nitramide compounds. Researchers must exercise extreme caution and perform a

thorough risk assessment before handling this compound.

Introduction
N-pyridazin-4-ylnitramide is a heterocyclic compound containing a nitramide group (-NHNO2)

attached to a pyridazine ring. The presence of the nitramide group suggests that the compound

may be energetic and requires careful handling. The pyridazine moiety is a common scaffold in

medicinal chemistry, indicating potential biological activity. These application notes provide a

general framework for the safe handling, storage, and preliminary characterization of this novel

compound.

Predicted Physicochemical and Hazard Data
Due to the lack of experimental data, the following table summarizes the predicted properties

and potential hazards of N-pyridazin-4-ylnitramide based on its chemical structure.
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Property
Predicted
Value/Information

Basis of Prediction

Molecular Formula C4H3N5O2
Based on the chemical name

"N-pyridazin-4-ylnitramide".

Molecular Weight 153.10 g/mol
Calculated from the molecular

formula.

Appearance Likely a crystalline solid.
Common for similar small

organic molecules.

Solubility

Potentially soluble in polar

organic solvents (e.g., DMSO,

DMF).

Based on the polar nature of

the pyridazine and nitramide

groups.

Thermal Stability
Potentially unstable, especially

at elevated temperatures.

Nitramide-containing

compounds can be thermally

sensitive and potentially

explosive.

Explosive Hazard
High. The nitramide group is a

known explosophore.

The presence of the -NHNO2

group is a strong indicator of

explosive potential.

Toxicity
Unknown. Assume high

toxicity.

Many nitrogen-containing

heterocyclic compounds and

nitro compounds have

biological effects.

Handling Precautions

Use personal protective

equipment (PPE), work in a

fume hood.

Standard practice for handling

unknown and potentially

hazardous chemicals.

Experimental Protocols
The following are generalized protocols for the initial synthesis and characterization of N-
pyridazin-4-ylnitramide.

3.1. General Synthesis Protocol (Hypothetical)
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This protocol is a hypothetical pathway for the synthesis of N-pyridazin-4-ylnitramide and

should be adapted and optimized with extreme caution.

Nitration of 4-aminopyridazine:

Dissolve 4-aminopyridazine in a suitable solvent (e.g., concentrated sulfuric acid) at a low

temperature (e.g., 0-5 °C).

Slowly add a nitrating agent (e.g., a mixture of concentrated nitric acid and sulfuric acid)

dropwise while maintaining the low temperature.

Stir the reaction mixture for a specified time until the reaction is complete (monitor by

TLC).

Carefully quench the reaction by pouring it over ice.

Neutralize the solution with a base (e.g., sodium bicarbonate) to precipitate the product.

Filter the crude product, wash with cold water, and dry under vacuum.

Purification:

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to

obtain the pure N-pyridazin-4-ylnitramide.

Alternatively, use column chromatography for purification, though care must be taken due

to the potential instability of the compound.

3.2. Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small, precise amount of the purified compound in a suitable deuterated solvent

(e.g., DMSO-d6).

Acquire 1H and 13C NMR spectra to confirm the chemical structure.

Mass Spectrometry (MS):
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Analyze the purified compound using a high-resolution mass spectrometer to determine

the exact mass and confirm the molecular formula.

Infrared (IR) Spectroscopy:

Acquire an IR spectrum of the solid compound to identify characteristic functional groups,

such as the N-H, N=N, and NO2 stretches.

3.3. Stability Assessment (Small Scale)

CAUTION: Perform these tests on a very small scale (milligrams) behind a blast shield.

Thermal Stability (Differential Scanning Calorimetry - DSC):

Place a small amount (1-2 mg) of the compound in an aluminum DSC pan.

Heat the sample at a controlled rate (e.g., 10 °C/min) to determine the decomposition

temperature and energy release. A sharp exotherm indicates thermal instability.

Impact and Friction Sensitivity:

If specialized equipment is available, perform standard impact and friction tests to assess

the mechanical sensitivity of the compound. If not available, assume the compound is

sensitive to shock and friction.

Handling and Storage Protocols
4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Flame-retardant lab coat and closed-toe shoes.

4.2. Engineering Controls

Fume Hood: All work with N-pyridazin-4-ylnitramide must be performed in a certified

chemical fume hood.
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Blast Shield: Use a blast shield for any reactions or heating of the compound.

Ventilation: Ensure adequate ventilation to prevent the accumulation of vapors or dust.

4.3. Handling Procedures

Small Quantities: Handle only small quantities of the material at a time.

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources.

Avoid Shock and Friction: Do not grind, scrape, or subject the material to impact or friction.

Use compatible spatulas (e.g., plastic or wood).

Dispensing: When weighing or transferring the solid, use appropriate tools to minimize dust

generation.

4.4. Storage

Container: Store in a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, well-ventilated area away from incompatible materials. Store in

a secondary container.

Temperature: Store at a controlled room temperature, avoiding excessive heat.

Incompatibilities: Store away from strong acids, bases, oxidizing agents, and reducing

agents.

4.5. Spill and Waste Disposal

Spill: In case of a small spill, carefully sweep up the solid material with non-sparking tools,

place it in a labeled container for disposal, and clean the area with a suitable solvent.

Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations

for hazardous and potentially explosive materials. Do not mix with other chemical waste.
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Caption: Experimental workflow for a novel compound.
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Caption: Hazard assessment for an unknown chemical.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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